Cas no 681162-10-7 (ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate
• CAS No: 681162-10-7
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 6278492
• PubChem ID: 43951020
• Update Time: 2025-05-22

ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate
• F0536-0569
• ethyl 5-[(2,5-dichlorobenzoyl)amino]-3-methyl-4-thiocyanatothiophene-2-carboxylate
• ethyl 5-(2,5-dichlorobenzamido)-3-methyl-4-thiocyanatothiophene-2-carboxylate
• AKOS025312563
• 681162-10-7

• Inchi： 1S/C16H12Cl2N2O3S2/c1-3-23-16(22)13-8(2)12(24-7-19)15(25-13)20-14(21)10-6-9(17)4-5-11(10)18/h4-6H,3H2,1-2H3,(H,20,21)
• InChI Key： JROOTVLTTSYMIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=C(C(C)=C(C(=O)OCC)S1)SC#N)=O)Cl

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 133Ų

Additional information on ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate

Comprehensive Analysis of Ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate (CAS No. 681162-10-7)

The compound ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate (CAS No. 681162-10-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene core substituted with cyanosulfanyl, dichlorobenzamido, and ester functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for heterocyclic compounds like ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection. The compound's 2,5-dichlorobenzamido moiety is particularly noteworthy, as it resembles motifs found in herbicides and antifungal agents. This has sparked interest in its potential applications for sustainable agriculture, aligning with global trends toward eco-friendly pest control solutions.

From a synthetic perspective, the cyanosulfanyl group in CAS No. 681162-10-7 offers versatile reactivity, enabling further derivatization for library synthesis. This aligns with the growing focus on fragment-based drug design (FBDD) and high-throughput screening (HTS) in pharmaceutical R&D. The compound's methylthiophene-2-carboxylate backbone also contributes to its metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

Analytical characterization of ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate typically involves techniques such as HPLC, NMR, and mass spectrometry, which confirm its high purity (>98%) and structural integrity. These quality benchmarks are essential for researchers investigating structure-activity relationships (SAR) in lead optimization programs. The compound's solubility profile in organic solvents like DMSO and acetonitrile further enhances its utility in laboratory settings.

Environmental and safety considerations for CAS No. 681162-10-7 follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current regulations, its dichlorobenzene derivative component warrants careful handling to align with green chemistry principles. This aspect resonates with the pharmaceutical industry's push toward sustainable synthesis methods.

Market trends indicate rising inquiries about thiophene derivatives and multi-functional intermediates, positioning ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate as a compound of interest for specialty chemical suppliers. Patent landscapes reveal its mention in applications related to kinase inhibitors and antiparasitic agents, reflecting its cross-disciplinary relevance. These findings correlate with frequent search queries about "novel thiophene-based drugs" and "chlorobenzamide applications" in scientific databases.

Future research directions for 681162-10-7 may explore its role in covalent inhibitor development, leveraging the electrophilic character of its cyanosulfanyl group. Additionally, computational studies using molecular docking could predict its binding affinity with biological targets, addressing common questions about "in silico screening of thiophene compounds." Such approaches would complement experimental validations, accelerating the compound's adoption in translational research.

In summary, ethyl 4-(cyanosulfanyl)-5-(2,5-dichlorobenzamido)-3-methylthiophene-2-carboxylate represents a sophisticated chemical tool with multifaceted applications. Its structural features cater to contemporary needs in precision medicine and agrochemical innovation, while its synthetic accessibility supports scalable production. As scientific communities prioritize targeted therapies and green chemistry, this compound is poised to gain further attention in both academic and industrial spheres.